Cas no 82771-67-3 (Isoquinoline, 5,6,7,8-tetrachloro-1,2,3,4-tetrahydro-)

82771-67-3 structure
Product name:Isoquinoline, 5,6,7,8-tetrachloro-1,2,3,4-tetrahydro-
Isoquinoline, 5,6,7,8-tetrachloro-1,2,3,4-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 5,6,7,8-tetrachloro-1,2,3,4-tetrahydro-
- 5,6,7,8-tetrachloro-1,2,3,4-tetrahydroisoquinoline
- BDBM50029101
- DTXSID10503779
- CHEMBL149816
- 82771-67-3
- 5,6,7,8-Tetrachloro-1,2,3,4-tetrahydro-isoquinoline
-
- Inchi: InChI=1S/C9H7Cl4N/c10-6-4-1-2-14-3-5(4)7(11)9(13)8(6)12/h14H,1-3H2
- InChI Key: BUKGFYLSZBAHLX-UHFFFAOYSA-N
- SMILES: C1CNCC2=C1C(=C(C(=C2Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 270.930310g/mol
- Monoisotopic Mass: 268.933260g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 12Ų
Isoquinoline, 5,6,7,8-tetrachloro-1,2,3,4-tetrahydro- Related Literature
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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Y. Zhao,F. Schwemmer,S. Zehnle Lab Chip, 2015,15, 4133-4137
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Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
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Peng Chen Nanoscale, 2010,2, 1474-1479
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